2-[(2-chlorophenyl)amino]-5-(4-pyridinylmethylene)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-2-(2-chlorophenyl)imino-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H10ClN3OS/c16-11-3-1-2-4-12(11)18-15-19-14(20)13(21-15)9-10-5-7-17-8-6-10/h1-9H,(H,18,19,20)/b13-9+
• InChI Key: PWALHGSRQGWSSG-UKTHLTGXSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N=C2NC(=O)C(=CC3=CC=NC=C3)S2)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)N=C2NC(=O)/C(=C\C3=CC=NC=C3)/S2)Cl
• Molecular Formula: C15H10ClN3OS
• Molecular Weight: 315.8 g/mol

Description

2-[(2-chlorophenyl)amino]-5-(4-pyridinylmethylene)-1,3-thiazol-4(5H)-one is a chemical compound that has received attention in the scientific community due to its potential applications in various fields. The compound is known for its unique properties that make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of 2-[(2-chlorophenyl)amino]-5-(4-pyridinylmethylene)-1,3-thiazol-4(5H)-one is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes and signaling pathways that are involved in the development of cancer, inflammation, and microbial infections.
Biochemical and Physiological Effects:
2-[(2-chlorophenyl)amino]-5-(4-pyridinylmethylene)-1,3-thiazol-4(5H)-one has been shown to have various biochemical and physiological effects. The compound has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-chlorophenyl)amino]-5-(4-pyridinylmethylene)-1,3-thiazol-4(5H)-one in lab experiments include its high potency, selectivity, and relatively low toxicity. However, the compound is also known to be unstable in certain conditions, which can affect its efficacy in experiments.

Future Directions

There are several future directions for the research and development of 2-[(2-chlorophenyl)amino]-5-(4-pyridinylmethylene)-1,3-thiazol-4(5H)-one. These include:
1. Further studies to understand the mechanism of action of the compound.
2. Development of new derivatives of the compound with improved efficacy and stability.
3. Exploration of the potential of the compound in the treatment of other diseases such as Alzheimer's disease and diabetes.
4. Investigation of the compound's potential as a tool in neuroscience research.
5. Development of new methods for the synthesis of the compound that are more efficient and cost-effective.
Conclusion:
2-[(2-chlorophenyl)amino]-5-(4-pyridinylmethylene)-1,3-thiazol-4(5H)-one is a chemical compound that has shown potential in various scientific research fields. The compound's unique properties make it suitable for use in the development of new drugs and as a tool in biochemical and physiological research. Further studies are needed to fully understand the mechanism of action of the compound and to explore its potential in other areas of research.

Scientific Research Applications

2-[(2-chlorophenyl)amino]-5-(4-pyridinylmethylene)-1,3-thiazol-4(5H)-one has been extensively studied for its potential applications in various scientific research fields. The compound has shown promising results in the treatment of cancer, inflammation, and microbial infections. It has also been used in the development of new drugs and as a tool in biochemical and physiological research.